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Compound of Interest

Compound Name: TOLUALDEHYDES

Cat. No.: B1143350 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tolualdehydes in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure the safe and compliant use of these

chemicals. Tolualdehydes are combustible liquids that can be harmful if swallowed, cause skin

and eye irritation, and may lead to respiratory irritation.[1][2][3][4] Adherence to proper personal

protective equipment (PPE) protocols is mandatory to minimize exposure risks.[1]

Physicochemical and Safety Data
A summary of key quantitative data for p-Tolualdehyde and m-Tolualdehyde is presented below

for easy reference and comparison.
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Property p-Tolualdehyde m-Tolualdehyde

Molecular Formula C₈H₈O C₈H₈O

Molecular Weight 120.15 g/mol [1][4] 120.15 g/mol [1]

Appearance
Colorless to light yellow

liquid[4]

Clear, colorless to dark yellow

liquid[1]

Boiling Point
204 - 205 °C (at 760 mmHg)[2]

[4]
199 °C (at 760 mmHg)[1]

Melting Point -6 °C[2][4] < 25 °C[1]

Flash Point
71 °C - 80 °C (closed cup)[2]

[4]
78 °C (closed cup)[1]

Density
1.015 - 1.019 g/mL at 25 °C[2]

[4]
1.019 g/mL at 25 °C[1]

Vapor Density 4.1 (Air = 1)[1][2][4] 4.14 (Air = 1)[1]

Oral LD50 (Rat) 1600 mg/kg[4][5] Not specified

Skin LD50 (Rat) 2500 mg/kg[5] Not specified

Personal Protective Equipment (PPE)
When handling tolualdehydes, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.[6]
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PPE Category Recommended Equipment
Regulations and
Standards

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][6]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[6]

Skin Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile).[1] Inspect

gloves prior to use.[3][6] Wear

a lab coat or a full suit

protecting against chemicals to

minimize skin contact.[1][6]

Regulation (EU) 2016/425 and

the standard EN 374.[6]

Respiratory Protection

Use in a well-ventilated area.

[5] If ventilation is inadequate

or exposure limits are

exceeded, a NIOSH/MSHA or

European Standard EN 149

approved full-facepiece airline

respirator in positive pressure

mode with emergency escape

provisions may be necessary.

[1][6]

OSHA 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149.[1]

Hierarchy of Controls
To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This involves prioritizing control measures from most to least effective.
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Hierarchy of controls for managing tolualdehyde exposure.

Operational Plan: From Receipt to Disposal
A systematic approach to handling tolualdehydes is critical for laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.[1]
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Store away from incompatible substances such as strong oxidizing agents, strong bases,

and strong reducing agents.[1]

Some tolualdehydes are air-sensitive and should be stored under an inert gas like nitrogen.

[1][7]

2. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Avoid contact with eyes, skin, and clothing.[1][5]

Avoid ingestion and inhalation.[1][5]

Wash hands thoroughly after handling.[1][5][6]

Do not eat, drink, or smoke when using this product.[8]

3. Accidental Release Measures:

In case of a spill, immediately evacuate the area and remove all sources of ignition.[1]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.[1]

Absorb the spill with an inert material, such as dry sand, earth, or vermiculite, and place it

into a chemical waste container.[1][5]
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Clean the spill area thoroughly.

4. Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[1]

Contents and containers should be disposed of at an approved waste disposal plant.[1][2][8]

Do not allow the product to enter drains.[1][3]

Empty containers may retain product residue and can be hazardous.[1][5]

Workflow for Safe Handling of Tolualdehydes
The following diagram illustrates the logical workflow for the safe handling of tolualdehydes in

a laboratory setting.
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Workflow for the safe handling of tolualdehydes.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure to tolualdehydes.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][5][6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

aid if irritation develops or persists. Wash

clothing before reuse.[1][5]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1][5]

Ingestion

If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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